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Compound of Interest |

(2-1sopropyl-4-
Compound Name:
methoxyphenyl)methanol

CAS No.: 2121514-42-7

Cat. No.: B6357949

. J

(2-1sopropyl-4-methoxyphenyl)methanol is a substituted aromatic alcohol. Its structure,
featuring a hydroxylmethyl group and an isopropyl group on a methoxy-substituted benzene
ring, suggests a toxicological profile that warrants careful handling. While specific data for this
compound is limited, an analysis of its constituent functional groups and related molecules
allows for a scientifically grounded hazard assessment.

GHS Classification (Inferred)

Based on data from analogous compounds, the following Globally Harmonized System (GHS)
classification is inferred. It is crucial to handle the compound as if it possesses these hazards
until specific toxicological data becomes available.
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Hazard Class Category Hazard Statement Basis for Inference
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Toxicological Insights: The "Why" Behind the Hazards

The primary hazards associated with (2-Isopropyl-4-methoxyphenyl)methanol are likely
driven by the phenolic and benzyl alcohol moieties.

» Oral Toxicity: Ingestion can lead to gastrointestinal irritation. Systemic absorption may occur,
although the toxicokinetics are unknown. The principle of minimizing oral exposure through
strict hygiene practices is paramount.[1][3]

e Dermal and Ocular Irritation: Phenolic compounds can denature proteins, leading to skin and
eye irritation. Prolonged or repeated skin contact may lead to dermatitis. The methoxy and
isopropyl groups may influence the lipophilicity of the molecule, potentially affecting its
dermal absorption.

o Respiratory Irritation: While the vapor pressure of this compound is expected to be low at
room temperature, heating or aerosolization could generate vapors or mists that may irritate

© 2026 BenchChem. All rights reserved. 2/13 Tech Support


https://www.thegoodscentscompany.com/data/rw1036321.html
https://www.cdhfinechemical.com/images/product/msds/37_1604861633_4-MethoxyBenzylAlcohol-CASNO-105-13-5-MSDS.pdf
https://redox.com/wp-content/sds/595.pdf
https://www.chemsupply.com.au/uploads/sds/ingredients/UR1T3V4L.pdf
https://redox.com/wp-content/sds/595.pdf
https://www.chemsupply.com.au/uploads/sds/ingredients/UR1T3V4L.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1604861633_4-MethoxyBenzylAlcohol-CASNO-105-13-5-MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxybenzyl-alcohol
https://www.cdhfinechemical.com/images/product/msds/37_1604861633_4-MethoxyBenzylAlcohol-CASNO-105-13-5-MSDS.pdf
https://redox.com/wp-content/sds/595.pdf
https://www.chemsupply.com.au/uploads/sds/ingredients/UR1T3V4L.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxybenzyl-alcohol
https://redox.com/wp-content/sds/595.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1604861633_4-MethoxyBenzylAlcohol-CASNO-105-13-5-MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxybenzyl-alcohol
https://www.cdhfinechemical.com/images/product/msds/37_1604861633_4-MethoxyBenzylAlcohol-CASNO-105-13-5-MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxybenzyl-alcohol
https://www.benchchem.com/product/b6357949?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1036321.html
https://redox.com/wp-content/sds/595.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6357949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

the respiratory tract.[2][5]

The Hierarchy of Controls: A Proactive Approach to
Safety

The most effective way to manage laboratory hazards is to follow the hierarchy of controls. This
framework prioritizes the most effective control measures to eliminate or minimize risks.

Hierarchy of Controls

ost Effective

Substitution

Engineering Controls

Administrative Controls

Least Effective

Personal Protective Equipment (PPE)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.
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o Elimination/Substitution: In a research context, eliminating the compound may not be
feasible. However, consider if a less hazardous analogue could be used.

e Engineering Controls: These are physical changes to the workspace to isolate personnel
from the hazard.

o Chemical Fume Hood: All work with (2-Isopropyl-4-methoxyphenyl)methanol, especially
when heating or creating aerosols, must be conducted in a certified chemical fume hood to
prevent inhalation exposure.[6]

o Ventilation: Ensure the laboratory has adequate general ventilation.

o Administrative Controls: These are work practices and procedures that reduce the risk of
exposure.

o Standard Operating Procedures (SOPs): Develop and strictly follow a detailed SOP for all
experiments involving this compound.

o Training: All personnel must be trained on the potential hazards and safe handling
procedures outlined in this guide and the laboratory's Chemical Hygiene Plan.[7][8][9][10]

o Hygiene Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in
the laboratory.[3]

o Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in
conjunction with other controls.

Personal Protective Equipment (PPE): Your Last
Line of Defense

The appropriate selection and use of PPE are critical to prevent contact with (2-Isopropyl-4-
methoxyphenyl)methanol.[11]
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PPE Type

Specification

Rationale

Eye and Face Protection

ANSI Z87.1 compliant safety
glasses with side shields or
chemical splash goggles.[11] A
face shield should be worn
when there is a significant

splash hazard.

Protects against splashes and
aerosols, preventing serious

eye irritation.

Hand Protection

Chemically resistant gloves.

Prevents skin contact and
potential irritation or

absorption.

Body Protection

Laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required when
working in a fume hood. If
engineering controls are not
sufficient, a NIOSH-approved
respirator with an organic
vapor cartridge may be

necessary.[12]

Prevents inhalation of vapors

or aerosols.

Glove Selection: A Critical Choice

The choice of glove material is crucial for adequate protection. While specific breakthrough

time data for (2-Isopropyl-4-methoxyphenyl)methanol is unavailable, recommendations can

be made based on its chemical class (aromatic alcohol).

e Recommended:

o Viton™: Offers excellent resistance to aromatic compounds.[13]

o Butyl Rubber: Provides good protection against a wide range of chemicals, including

alcohols.[12]

e Good for Splash Protection (short-term use):
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o Nitrile: Offers good resistance to alcohols and is a common choice for general laboratory
use.[14]

o Neoprene: Resistant to alcohols and some solvents.[12][14]

e Not Recommended:
o Latex: Generally offers poor resistance to many organic solvents.

Always inspect gloves for tears or holes before use and change them immediately if
contamination is suspected.

Safe Handling and Storage: Best Practices

Adherence to proper handling and storage procedures is essential to minimize the risk of
exposure and accidents.

Handling

o Work in a well-ventilated area, preferably a chemical fume hood.[6]
e Avoid contact with skin and eyes.[3]
» Avoid inhalation of vapor or mist.[3]

o Keep away from heat, sparks, and open flames. While not expected to be highly flammable,
it is a combustible organic compound.[1]

e Use non-sparking tools when handling larger quantities.

e Ground and bond containers when transferring material to prevent static discharge.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[15]

o Store away from incompatible materials such as strong oxidizing agents and strong acids.
Phenols are incompatible with strong reducing substances, and heat is generated by the
acid-base reaction between phenols and bases.
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» Store below shoulder height to minimize the risk of dropping and breaking containers.[15]

Emergency Procedures: Preparedness is Key

Accidents can happen, and being prepared is crucial for a safe outcome.

Spill Response

The appropriate response to a spill depends on its size and location.

Spill Response Decision Tree

Evacuate Area
Alert Others
Call Emergency Services

Small Spill > Clean up spil Dispose of waste .
(<100 mL, contained) using appropriate kit properly Report Incident

Large Spill
(>100 mL or uncontained)

Click to download full resolution via product page
Caption: A decision tree for responding to a chemical spill.
For a small, incidental spill:
o Alert others in the immediate area.[16]

o Don appropriate PPE, including gloves, goggles, and a lab coat.[17]

o Contain the spill with an inert absorbent material such as vermiculite, sand, or a commercial

spill absorbent.[18] Do not use combustible materials like paper towels to absorb the bulk of

the spill.

o Gently sweep or scoop the absorbed material into a labeled, sealable container for
hazardous waste.[19]

e Clean the spill area with soap and water.
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e Dispose of all contaminated materials as hazardous waste.[17]

For a large spill:

Evacuate the immediate area and alert others.[16]

Close the laboratory doors to confine the vapors.

Call your institution's emergency response team.

If safe to do so, increase ventilation by opening the fume hood sash.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][20]

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water for at least 15 minutes. Seek medical attention if irritation develops or
persists.[20]

« Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.[3][20]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[3][20]

Waste Disposal

All waste containing (2-Isopropyl-4-methoxyphenyl)methanol must be handled as hazardous
waste and disposed of in accordance with local, state, and federal regulations.[21][22]

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"
and the full chemical name.[23]

e Segregation: Do not mix this waste with incompatible materials.[23] Store waste in a
designated satellite accumulation area.
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o Containers: Use appropriate, leak-proof, and sealed containers for waste collection.[24]

Conclusion

While a comprehensive, specific safety data sheet for (2-Isopropyl-4-
methoxyphenyl)methanol is not readily available, a thorough analysis of its chemical
structure and data from related compounds allows for the development of robust safety
protocols. By understanding the potential hazards, implementing the hierarchy of controls, and
being prepared for emergencies, researchers can handle this compound safely and
responsibly. Always consult your institution's Chemical Hygiene Plan and Environmental Health
and Safety department for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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